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Compound of Interest

Compound Name: 2-(3-Iodophenoxy)pyridine

Cat. No.: B8563362

Get Quote

The following guide details the proper disposal procedures for 2-(3-Iodophenoxy)pyridine, a

halogenated heterocyclic ether often used as an intermediate in medicinal chemistry (e.g., in

the synthesis of non-nucleoside reverse transcriptase inhibitors).

Safety Notice: This compound is a halogenated organic substance. It must never be disposed

of down the drain. Strict adherence to "Halogenated Waste" protocols is required to prevent the

formation of toxic byproducts (such as dioxins) during downstream incineration.

Chemical Profile & Hazard Identification
Before disposal, verify the identity and physical state of your specific lot, as synthetic

intermediates can vary in form (solid vs. viscous oil) depending on purity.
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Property Description

Chemical Name 2-(3-Iodophenoxy)pyridine

Chemical Class
Halogenated Heterocyclic Ether / Aryl Pyridinyl

Ether

Molecular Formula C₁₁H₈INO

Hazards (GHS)

Warning: Causes skin irritation (H315), Serious

eye irritation (H319), May cause respiratory

irritation (H335).[1] Environmental: Toxic to

aquatic life with long-lasting effects (H411).

Waste Category Halogenated Organic Waste (Contains Iodine)

Incompatibilities
Strong Oxidizing Agents, Strong Acids (Pyridine

ring is basic).

Pre-Disposal Segregation Strategy
Proper segregation is the single most critical step. Mixing this compound with incompatible

streams can cause dangerous reactions or regulatory fines.

The "Halogenated Rule"
Because this molecule contains Iodine, it classifies the entire waste container as Halogenated

Waste, regardless of the solvent used.

DO NOT mix with "Non-Halogenated" solvents (e.g., Acetone, Methanol) unless that specific

container is destined for the Halogenated stream.

DO NOT mix with Aqueous Acid waste (risk of exothermic salt formation).

Decision Logic: Waste Stream Selection
Use the following workflow to determine the correct waste container.
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Waste Material: 
2-(3-Iodophenoxy)pyridine

Physical State?

Solid / Powder / 
Viscous Sludge Dissolved in Solvent

SOLID WASTE BIN 
(Label: Halogenated Organic Solid)

Double Bag

Solvent Type?

Halogenated Solvent 
(DCM, Chloroform)

Non-Halogenated Solvent 
(MeOH, Acetone, DMSO)

LIQUID WASTE CARBOY 
(Label: Halogenated Organic Liquid)

Contaminates Stream 
Must go to Halogenated

Click to download full resolution via product page

Figure 1: Waste segregation logic tree ensuring all iodine-containing waste is routed to the

Halogenated stream.

Detailed Disposal Protocols
Protocol A: Routine Laboratory Waste (Solids & Vials)
Applicability: Expired pure substance, contaminated weighing boats, pipette tips, or reaction

sludge.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid waste bucket.

Primary Containment: Place the substance inside a clear polyethylene bag or the original

glass vial. Do not dump loose powder directly into a large drum.

Labeling:

Must Read: "Hazardous Waste - Solid - Halogenated."

Constituents: List "2-(3-Iodophenoxy)pyridine" explicitly.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Storage: Keep the container closed and in a secondary containment tray until pickup.

Protocol B: Liquid Reaction Mixtures
Applicability: Mother liquors or reaction mixtures containing the compound.[2]

Compatibility Check: Ensure the solution pH is between 5 and 9. If the reaction was acidic,

neutralize carefully with Sodium Bicarbonate before adding to the organic waste container to

prevent polymerization or heat generation.

Container: Use a standard safety carboy (HDPE or Glass).

Note: Avoid metal containers if the solution is acidic or corrosive.

Transfer: Use a funnel with a spill tray. Do not overfill (leave 10% headspace).

Tagging: The tag must state "Halogenated Solvents & Organics". Even if the solvent is 99%

Ethanol, the presence of the Iodo-pyridine requires the entire volume to be treated as

halogenated waste for incineration purposes.

Emergency Procedures: Spill Cleanup
Immediate Action: Evacuate the immediate area if dust is generated. Don PPE (Nitrile gloves,

lab coat, safety goggles).
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Spill Detected Assess Volume & Form

Liquid/Oil Spill

Solid/Dust Spill

Cover with Vermiculite 
or Absorbent Pads

Gently Sweep 
(Avoid Dust Generation)

Place in Heavy Duty 
Plastic Bag

Wipe Surface with 
Soap & Water

Dispose as 
Solid Halogenated Waste
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Figure 2: Step-by-step spill response workflow.

Cleanup Steps:

Isolate: Mark the area.

Absorb/Sweep:

Liquids: Cover with vermiculite, sand, or commercial organic spill pads.

Solids: Do not dry sweep if fine dust is present (inhalation risk). Use a wet paper towel or

scoop gently.

Decontaminate: Wipe the surface with a detergent solution (pyridine derivatives can be oily

and stick to surfaces).

Dispose: Place all cleanup materials (pads, gloves, wipes) into the Solid Halogenated Waste

bin.

Regulatory & Environmental Compliance
EPA Classification (USA): This compound is likely a "P-listed" or "U-listed" equivalent waste

depending on the specific synthesis context, but universally falls under 40 CFR 261.31

(Halogenated Organic Waste).

Incineration Requirement: The presence of Iodine requires the waste to be sent to a facility

with specific scrubbers to capture acid gases (HI) and prevent iodine release.
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Drain Ban: Under no circumstances should this be poured down the sink. Pyridine

derivatives are toxic to microorganisms in water treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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